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Compound of Interest

Compound Name: ACHP

Cat. No.: B7983922

Technical Support Center: Digital
Documentation of Historic Properties

This technical support center provides troubleshooting guides and frequently asked questions
(FAQs) to address common challenges encountered during the digital documentation of historic
properties. The information is intended for researchers, scientists, and other professionals
undertaking digital preservation projects.

Frequently Asked Questions (FAQs)
Data Acquisition: 3D Scanning & Photogrammetry

Q1: What are the most common causes of incomplete 3D scan data and how can | prevent
them?

Al: Incomplete data in 3D scans, often appearing as holes or missing sections in the point
cloud, is a frequent issue.[1] The primary causes include:

e Occlusion: Parts of the property are hidden from the scanner's line of sight by other objects
(e.g., columns, furniture, vegetation).

o Surface Properties: Highly reflective, transparent, or very dark surfaces can absorb or scatter
the laser light, preventing the scanner from getting a reading.[1]
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e Scanner Placement: Insufficient overlap between individual scans or suboptimal scanner
positioning can lead to gaps in the data.

Troubleshooting Steps:

e Thorough Site Reconnaissance: Before scanning, walk through the site to identify potential
occlusions and challenging surfaces. Plan your scanner positions to ensure multiple lines of
sight to all critical areas.

e Multiple Scan Passes: It is rare to capture a complete dataset in a single pass.[1] Conduct
multiple scans from different angles and positions to cover all surfaces.

» Surface Treatment (with caution): For reflective or transparent surfaces, consider using a
temporary matting spray. However, always test on a small, inconspicuous area first and
ensure it will not damage the historic material.

o Adjust Scanner Settings: Some scanners allow for adjustment of laser intensity or exposure
settings to better capture data from difficult surfaces.[1]

Q2: My point cloud registrations are misaligned. What are the steps to correct this?

A2: Point cloud registration is the process of aligning multiple scans into a single, cohesive
model. Misalignment is a common problem that can lead to inaccurate 3D models.

Troubleshooting Workflow for Registration Errors:

o Sequential Registration: Register your scans in the order they were captured. This makes it
easier to identify the point at which an error was introduced.

 Sufficient Overlap and Control Points: Ensure there is adequate overlap (at least 30-40%)
between adjacent scans. Use a sufficient number of common reference points or targets.
Misalignment often occurs when there are not enough physical markers to link scans.[1]

o Review Correlation Errors: After an initial automatic registration, review the error reports.
Most software will provide a measure of the alignment accuracy between scans.
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o Manual Refinement: If automatic registration fails, use manual alignment tools in your
software to pick common points between scans to guide the alignment process.

» Remove High-Error Targets: If using physical targets, a single poorly placed or moved target
can throw off the entire registration. Remove targets with the highest error values and re-run
the registration.

Q3: What are the best practices for image overlap and camera settings in photogrammetry?

A3: High-quality photogrammetric models depend heavily on the quality and consistency of the
input photographs.

Best Practices for Photogrammetry Image Acquisition:

« Image Overlap: Aim for at least 60-80% overlap between adjacent images. This ensures that
the software has enough common features to accurately triangulate the camera positions.
For drone photogrammetry, an 80% forward and 60% side overlap is a common
recommendation.

o Consistent Lighting: Shoot in diffuse, even lighting conditions, such as on an overcast day, to
avoid harsh shadows that can obscure details.

o Sharp Focus: All images must be in sharp focus. Blurry images will result in poor quality 3D
models. Use a tripod and a remote shutter release to minimize camera shake, especially in
low-light conditions.

o Consistent Camera Settings: Use a manual camera mode to keep the aperture, shutter
speed, and ISO consistent across all photos in a set. This prevents variations in exposure
and depth of field that can confuse the processing software.

 RAW Image Format: If possible, shoot in RAW format. This provides more flexibility for
adjusting exposure and white balance in post-processing without losing image quality.

Data Management & Preservation

Q4: What are the key considerations for the long-term preservation of digital documentation
data?
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A4: The long-term preservation of digital data is a critical challenge, as digital formats and
storage media can become obsolete.

Key Strategies for Long-Term Digital Preservation:

o Data Management Plan (DMP): A DMP is a formal document that outlines how you will
manage your data throughout the project lifecycle and beyond. It should address data
formats, metadata standards, storage, and access policies.

» Use of Open and Standardized Formats: Whenever possible, store your data in open, well-
documented file formats. For example, TIFF for images, and OBJ or PLY for 3D models.

» Metadata: Comprehensive metadata is essential for the long-term usability of your data. It
provides context and information about how the data was created and how it can be used.
Standards such as PREMIS (Preservation Metadata: Implementation Strategies) are widely
used.

e Redundant Storage: Store multiple copies of your data in different geographic locations to
protect against data loss due to hardware failure, natural disasters, or other catastrophic
events.

» Data Migration: Periodically migrate your data to new storage media and file formats to avoid
obsolescence. This is an ongoing process that requires active management.

Q5: How should | manage the large file sizes generated during 3D documentation projects?

A5: 3D documentation projects can generate massive datasets, often in the terabytes. Effective
data management is crucial for a successful project.

Strategies for Managing Large Datasets:

o Tiered Storage: Use a tiered storage approach. Keep actively used data on high-
performance, easily accessible storage. Move less frequently accessed data to more
affordable, long-term archival storage.

o Data Compression: Use lossless compression techniques to reduce file sizes without
sacrificing data quality.
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» Data Processing Workflow: Process data in manageable chunks. For example, register and
process scans of individual rooms or sections of a building before merging them into a single

model.

o Hardware Considerations: Invest in a workstation with sufficient RAM (32GB or more is
recommended for large projects), a powerful multi-core processor, and a high-end graphics

card.

Troubleshooting Guides
Guide 1: Addressing Incomplete Data in 3D Scans

This guide provides a step-by-step process for diagnosing and resolving issues of incomplete

data in your 3D scans.
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Incomplete Scan Data Identified

Are

there physical obstructions?
N

o
Is the surface reflective, transparent, or dark?

Re-plan scanner positions
for better line-of-sight and rescan.
Is there sufficient scan overlap?

Apply temporary matting spray Adjust scanner intensity/exposure
(with caution) and rescan. and rescan.
Manually model missing geometry
in post-processing software.

" Scan Data Complete

Yes (Reflective/Transparent) Yes (Dark)

Yes, but gaps remain

Add more scan positions
between existing ones and rescan.

Click to download full resolution via product page

Guide 2: Correcting Texture Mapping Errors in
Photogrammetry
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This guide outlines a process for identifying and fixing common texture mapping errors in
photogrammetric models.

Texture Errors Identified
(e.g., blurring, misalignment)

Review input images for blur,
poor focus, or inconsistent lighting.

No Issues ssues Found

Remove poor quality images
and, if possible, reshoot.

Verify camera alignment
and point cloud accuracy.

Misalignment Found

Alignment OK

Re-run camera alignment
with more control points.

Inspect UV map for
stretching or overlapping.

Re-generate UV maps
with different settings.

UVs OK, minor errors remain

Manually edit texture maps
in image editing software.

Texture Errors Corrected

© 2025 BenchChem. All rights reserved. 7/12 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7983922?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Troubleshooting & Optimization
Check Availability & Pricing

Click to download full resolution via product page

Quantitative Data Summary

The following tables provide a summary of quantitative data related to digital documentation

techniques.

Table 1: Comparison of 3D Digitization Techniques

. Data .
] Typical o Cost of Best Suited
Technique Acquisition .
Accuracy Equipment For
Speed
Large-scale
Terrestrial Laser ) ) sites, building
) 1-5 mm Medium to Fast High ]
Scanning (TLS) exteriors and
interiors
Small to
Structured Light ) ) medium-sized
) 0.01-0.5 mm Fast Medium to High ) o
Scanning artifacts with fine
detail
Textured objects,
Photogrammetry ) ) )
2-10 mm Slow to Medium Low to Medium flexible for
(DSLR) ]
various scales
Roofs, large
Drone ) sites, and
2-5cm Very Fast Medium ] )
Photogrammetry inaccessible
areas

Note: Accuracy is dependent on the specific equipment, procedures, and processing software

used.

Table 2: Estimated Data Storage for a Medium-Sized Historic Building
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Archival Data (with

Data Type Raw Data Processed Data
metadata)
Laser Scans (50
500GB-1TB 100 - 200 GB 150 - 300 GB
scans)
Photogrammetry
_ 100 - 150 GB 50 - 100 GB 75-150 GB
(2000 images)
Final 3D Model
N/A 10-50 GB 15-75GB
(textured)

Experimental Protocols
Protocol 1: 3D Laser Scanning of a Historic Interior

Objective: To create a complete and accurate point cloud of a historic room, including
architectural details and any significant artifacts.

Methodology:
e Preparation:

o Conduct a visual inspection of the room to identify potential occlusions and reflective
surfaces.

o Place spherical or checkerboard targets in stable locations, ensuring at least three targets
are visible from each scanner position.

o Set up the laser scanner on a tripod in the first planned position.
o Data Acquisition:
o Perform a low-resolution overview scan to check the scanner's field of view.

o Set the desired scan resolution and quality settings. For detailed architectural elements, a
higher resolution is required.

o Initiate the high-resolution scan.
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o Once the first scan is complete, move the scanner to the next position, ensuring sufficient
overlap with the previous scan.

o Repeat the scanning process until the entire room has been covered from multiple angles.

» Data Processing:
o Import the raw scan data into the registration software.
o Perform an automatic registration using the targets.
o Review the registration report and manually refine the alignment if necessary.
o Once all scans are aligned, create a unified point cloud.

o Clean the point cloud by removing noise and any unwanted artifacts (e.g., people who
may have walked through the scan).

o Export the final point cloud in a standard format (e.g., .E57, .PTX).

Protocol 2: Drone Photogrammetry of a Historic
Building's Exterior

Objective: To create a high-resolution, textured 3D model of a historic building's exterior,
including the roof.

Methodology:
» Flight Planning:
o Define the survey area around the building.

o Plan an automated grid flight path for nadir (top-down) images of the roof, ensuring at
least 80% forward and 60% side overlap.

o Plan one or more orbital or manual flights around the building to capture oblique images of
the facades from different heights and angles.
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o Set the camera to a high resolution and shoot in RAW format if available.

o Data Acquisition:

o Perform a pre-flight checklist to ensure the drone and camera are functioning correctly.

o Execute the planned flights, monitoring for any changes in weather or lighting conditions.

o Take additional manual photos of any intricate details that may not be well-captured by the
automated flights.

» Data Processing:

[¢]

Import all images into your photogrammetry software.

[e]

Align the photos to create a sparse point cloud and camera positions.

(¢]

Generate a dense point cloud from the aligned images.

[¢]

Build a 3D mesh from the dense point cloud.

o

Generate a texture map for the 3D mesh.

[e]

Export the final textured 3D model in a suitable format (e.g., .OBJ, .FBX).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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